Cas no 74461-64-6 (5-chloro-3-(chloromethyl)-1,2,4-thiadiazole)

• Product Name: 5-chloro-3-(chloromethyl)-1,2,4-thiadiazole
• CAS No: 74461-64-6
• MF: C₃H₂Cl₂N₂S
• MW: 169.032376766205
• MDL: MFCD00096470
• CID: 568510
• PubChem ID: 329767719
• Update Time: 2025-04-19

5-chloro-3-(chloromethyl)-1,2,4-thiadiazole Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Thiadiazole,5-chloro-3-(chloromethyl)-
• 5-CHLORO-3-(CHLOROMETHYL)-1,2,4-THIADIAZOLE
• 5-Chloro-3-chloromethyl-[1,2,4]thiadiazole
• 3-Chloromethyl-5-chloro-1,2,4-thiadiazole
• AKOS006230637
• BB 0260979
• 3-chloromethyl-5-chloro-[1,2,4]thiadiazole
• A915625
• 5-chloro-3-chloromethyl-1,2,4-thiadiazole
• SCHEMBL352774
• SY192587
• NSC330684
• NSC-330684
• EN300-91498
• MFCD00096470
• STR07215
• FT-0620286
• DTXSID20318417
• 3-chloromethyl-5-chloro-[1,2,4]-thiadiazole
• 74461-64-6
• 5-Chloro-3-(chloromethyl);-1,2,4-thiadiazole
• FFFMIFUBJZBTCG-UHFFFAOYSA-N
• 5-chloro-3-(chloromethyl)-1,2,4-thiadiazole, 95%
• 5-chloro-3-(chloromethyl)-1,2,4-thiadiazole

• MDL： MFCD00096470
• Inchi： 1S/C3H2Cl2N2S/c4-1-2-6-3(5)8-7-2/h1H2
• InChI Key： FFFMIFUBJZBTCG-UHFFFAOYSA-N
• SMILES： ClCC1=NSC(=N1)Cl

Computed Properties

• Exact Mass: 167.93200
• Monoisotopic Mass: 167.9315746g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 81.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 54Ų

Experimental Properties

• Density: 1.551 g/mL at 25 °C
• Boiling Point: 55 °C/1 mmHg
• Flash Point: Degrees Fahrenheit:>230°F
  Degrees Celsius:>110°C
  
• Refractive Index: n20/D 1.561
• PSA: 54.02000
• LogP: 1.93030

5-chloro-3-(chloromethyl)-1,2,4-thiadiazole Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H302-H318
• Warning Statement： P280-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-41
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• HazardClass：IRRITANT
• Storage Condition：2-8 °C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl chlorides